Cas no 1352491-36-1 (1-Methyl-2-pyrrolidin-1-yl-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl)

• Product Name: 1-Methyl-2-pyrrolidin-1-yl-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl
• CAS No: 1352491-36-1
• MF: C₁₅H₂₃N₃
• MW: 245.363223314285
• CID: 5217801
• Update Time: 2025-10-28

1-Methyl-2-pyrrolidin-1-yl-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-2-pyrrolidin-1-yl-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl

• Inchi： 1S/C15H23N3/c1-17-10-3-2-8-14(17)13-7-6-9-16-15(13)18-11-4-5-12-18/h6-7,9,14H,2-5,8,10-12H2,1H3
• InChI Key： XLMQBMGCEIANSQ-UHFFFAOYSA-N
• SMILES： C1(N2CCCC2)=NC=CC=C1C1CCCCN1C

Additional information on 1-Methyl-2-pyrrolidin-1-yl-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl

1-Methyl-2-pyrrolidin-1-yl-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl: A Comprehensive Overview

The compound with CAS No. 1352491-36-1, known as 1-Methyl-2-pyrrolidin-1-yl-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of bicyclic compounds, specifically a [2.3]bipyridine derivative. The [2.3]bipyridine framework is a well-known structure in coordination chemistry and has been extensively studied for its ability to act as a ligand in various metal complexes.

Recent studies have highlighted the potential of hexahydro-[2.3]bipyridinyl derivatives in drug discovery. The pyrrolidinyl group attached to the bipyridine framework introduces significant steric and electronic effects, which can influence the compound's bioavailability and binding affinity to target proteins. This makes it a promising candidate for developing novel therapeutic agents.

The synthesis of 1-Methyl-2-pyrrolidin-1-yl-1,2,3,4,5,6-hexahydro-[2.3]bipyridinyl involves a multi-step process that typically includes cyclization reactions and subsequent functionalization. Researchers have optimized these steps to achieve high yields and purity levels. The use of transition metal catalysts has been particularly effective in facilitating the formation of the bicyclic structure.

In terms of applications, this compound has shown potential in the development of antidepressant drugs and neuroprotective agents. Its ability to modulate serotonin reuptake and inhibit neurotoxicity pathways makes it a valuable lead compound for further exploration in preclinical studies. Additionally, its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices.

Recent advancements in computational chemistry have allowed for detailed molecular modeling of hexahydro-[2.3]bipyridinyl derivatives. These models provide insights into the compound's conformational flexibility and its interactions with biological targets. Such studies are crucial for understanding the relationship between structure and function in this class of compounds.

The integration of experimental and computational approaches has significantly enhanced our understanding of 1-Methyl-2-pyrrolidin-1-yl-1,2,3,4,5,6-hexahydro-[2.3]bipyridinyl's properties. This compound serves as a prime example of how modern chemical research can bridge the gap between synthetic chemistry and pharmacological applications.

As research continues to unfold on this intriguing molecule, its potential applications are expected to expand further into areas such as cancer therapy and infectious disease treatment. The combination of its unique chemical structure and promising biological activity positions it as a key player in future drug development efforts.